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Compound of Interest

Compound Name: Ethyl 8-bromooctanoate

Cat. No.: B179384

CAS Number: 29823-21-0

This technical guide provides a comprehensive overview of Ethyl 8-bromooctanoate, a
versatile organic compound widely utilized as a key intermediate in various chemical
syntheses.[1][2][3] It is particularly significant in the fields of pharmaceutical and agrochemical
development due to its unique structure, which incorporates both a reactive bromine atom and
an ester functional group.[1][2][3] This document is intended for researchers, scientists, and
professionals in drug development, offering detailed information on its properties, synthesis,
applications, and safety protocols.

Physicochemical Properties

Ethyl 8-bromooctanoate, also known by synonyms such as 8-Bromooctanoic acid ethyl ester
and Ethyl 8-bromocaprylate, is a colorless to light yellow liquid.[1][4][5] Its key physical and
chemical data are summarized in the table below for easy reference.
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Value

CAS Number

29823-21-0[1][6]

Molecular Formula

C10H19BrO2[1][6]

Molecular Weight 251.16 g/mol [1][7]

Appearance Colorless to light yellow clear liquid[1][4]
Density 1.194 g/cm3[1][5]

Boiling Point 267.1°C at 760 mmHg[1]; 123°C at 3 mmHg[5]
Flash Point 139.5°C[1][5]

Refractive Index

1.462[1][5]

Purity Typically =98% or >99.0%][1][4][6]
Solubility Insoluble in water, soluble in organic solvents.
Storage Store at 2°C - 8°C in a cool, dry place[8]

Applications in Research and Drug Development

Ethyl 8-bromooctanoate is a valuable building block in organic synthesis and medicinal

chemistry.[9] Its bifunctional nature allows for a wide range of chemical transformations.

e Pharmaceutical Intermediate: The compound is extensively used in the synthesis of active

pharmaceutical ingredients (APIs).[1][2][10] Its terminal bromine atom is an excellent site for

nucleophilic substitution, enabling the attachment of various functional groups to build more

complex molecules.[1][3] It is a key precursor in the development of novel therapeutics,

including histone deacetylase (HDAC) inhibitors for cancer research, where its eight-carbon

chain serves as an optimal linker.[9] It also plays a role in synthesizing anti-inflammatory,

anti-cancer, and antiviral medications.[11]

o Agrochemical Synthesis: In the agrochemical industry, it serves as an intermediate for

producing herbicides, fungicides, and insecticides.[2][10]
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e Organic Synthesis: It is a fundamental raw material for creating long-chain alcohols, other
esters, and heterocyclic compounds.[1] The bromine can be substituted to introduce amines,
alkoxides, or thiols, making it a versatile starting material for a variety of derivatives.[3]

o Flavor and Fragrance: The compound also finds applications as a flavoring agent in the food
industry and in the formulation of fragrances for perfumes and cosmetics.[10]

Experimental Protocols: Synthesis of Ethyl 8-
bromooctanoate

A common and direct method for synthesizing Ethyl 8-bromooctanoate is the Fischer
esterification of 8-bromooctanoic acid with ethanol, using a strong acid as a catalyst.[9][12]

Objective: To synthesize Ethyl 8-bromooctanoate via Fischer esterification.
Materials:

» 8-bromooctanoic acid (1 equivalent)

e Anhydrous ethanol (used as reactant and solvent)

o Concentrated sulfuric acid (catalytic amount, e.g., 0.1 equivalents)

o Saturated sodium bicarbonate (NaHCOs3) solution

 Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa4)
e Round-bottom flask

e Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:
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To a solution of 8-bromooctanoic acid (e.g., 5.0 g, 22 mmol) in absolute ethanol (100 mL) in
a round-bottom flask, slowly add concentrated sulfuric acid (e.g., 0.36 mL).[12]

Heat the reaction mixture to reflux with stirring for approximately 3 hours.[12] The progress of
the reaction can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.[12]
Remove the excess ethanol using a rotary evaporator.
Dissolve the residue in a suitable organic solvent like ethyl acetate.

Transfer the solution to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.[12]

Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or sodium
sulfate.[12][13]

Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary
evaporator to yield the crude Ethyl 8-bromooctanoate as a clear oil.[12] Further purification
can be achieved by vacuum distillation if necessary.

Visualizations

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.chemicalbook.com/synthesis/ethyl-8-bromooctanoate.htm
https://www.chemicalbook.com/synthesis/ethyl-8-bromooctanoate.htm
https://www.chemicalbook.com/synthesis/ethyl-8-bromooctanoate.htm
https://www.chemicalbook.com/synthesis/ethyl-8-bromooctanoate.htm
https://www.chemicalbook.com/synthesis/ethyl-8-bromooctanoate.htm
https://www.chemicalbook.com/synthesis/8-bromooctanoic-acid.htm
https://www.benchchem.com/product/b179384?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/ethyl-8-bromooctanoate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

8-bromooctanoic Acid Ethanol
Br(CH2)7COOH CH3CH20H
N\

H2S0Oa (catalyst)
Reflux

Products
Ethyl 8-bromooctanoate Water
Br(CH2)7COOCH2CHs H20

Click to download full resolution via product page

Caption: Fischer esterification of 8-bromooctanoic acid.

Click to download full resolution via product page
Caption: Experimental workflow for synthesis.

Safety and Handling

Ethyl 8-bromooctanoate is classified as a hazardous substance and requires careful handling
in a well-ventilated area or fume hood.[8][14]

e Hazard Statements:
o H315: Causes skin irritation.[7]
o H319: Causes serious eye irritation.[7]

o H335: May cause respiratory irritation.[7][8]
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 Precautionary Measures:

(¢]

Wear appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.[8][14]

o

Avoid breathing mist, gas, or vapors.[8][15]

[¢]

Avoid contact with skin and eyes.[8][15]

[e]

In case of contact, immediately flush the affected area with plenty of water.[8][15] For
eyes, rinse cautiously for several minutes and seek medical attention.[8]

» Disposal: Dispose of the chemical in accordance with local, state, and federal regulations.
The material can be sent to a licensed chemical destruction plant or disposed of via
controlled incineration.[15] Do not discharge into sewer systems.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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